MMAD hydrochloride
MMAD hydrochloride
Monomethyl auristatin D Hcl (MMAD Hcl), a potent tubulin inhibitor, is a toxin payload in antibody drug conjugate.IC50 value:Target: Tubulin; ADCs toxinFor comparison purposes, the ADC A1 -mc-MMAD and/or A1 -vc-MMAD were used. The linker payload, mc-MMAD (6-maleimidocaproyl-monomethylauristatin-D) was conjugated to the A1 anti-5T4 monoclonal antibody through a cysteine residue at a ratio of approximately 4 drug moieties per antibody molecule. The linker payload mc- Val-Cit-PABA-MMAD or vc-MMAD (maleimidocapronic -valine-citruline-p- aminobenzyloxycarbonyl- monomethylauristatin-D) was conjugated to the A1 anti-5T4 monoclonal antibody through a cysteine residue at a ratio of approximately 4 drug moieties per antibody molecule (Antibody-drug conjugates Patent: WO 2013068874 A1).
Brand Name:
Vulcanchem
CAS No.:
173441-26-4
VCID:
VC0003502
InChI:
SMILES:
Molecular Formula:
C41H67ClN6O6S
Molecular Weight:
807.53
MMAD hydrochloride
CAS No.: 173441-26-4
Inhibitors
VCID: VC0003502
Molecular Formula: C41H67ClN6O6S
Molecular Weight: 807.53
| CAS No. | 173441-26-4 |
|---|---|
| Product Name | MMAD hydrochloride |
| Molecular Formula | C41H67ClN6O6S |
| Molecular Weight | 807.53 |
| Description | Monomethyl auristatin D Hcl (MMAD Hcl), a potent tubulin inhibitor, is a toxin payload in antibody drug conjugate.IC50 value:Target: Tubulin; ADCs toxinFor comparison purposes, the ADC A1 -mc-MMAD and/or A1 -vc-MMAD were used. The linker payload, mc-MMAD (6-maleimidocaproyl-monomethylauristatin-D) was conjugated to the A1 anti-5T4 monoclonal antibody through a cysteine residue at a ratio of approximately 4 drug moieties per antibody molecule. The linker payload mc- Val-Cit-PABA-MMAD or vc-MMAD (maleimidocapronic -valine-citruline-p- aminobenzyloxycarbonyl- monomethylauristatin-D) was conjugated to the A1 anti-5T4 monoclonal antibody through a cysteine residue at a ratio of approximately 4 drug moieties per antibody molecule (Antibody-drug conjugates Patent: WO 2013068874 A1). |
| Reference | [1]. Antibody-drug conjugates Patent: WO 2013068874 A1 |
| Last Modified | Aug 20 2021 |
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